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Introduction

BAY-2925976 is an experimental small molecule developed by Bayer that acts as a potent and
selective antagonist of the a2C-adrenoceptor.[1][2][3][4][5] It has been investigated for the
treatment of obstructive sleep apnea (OSA), a condition characterized by recurrent episodes of
upper airway collapse during sleep.[1][2] The proposed mechanism of action for BAY-2925976
in OSA involves the enhancement of noradrenergic signaling to the hypoglossal nerve, which
innervates the genioglossus muscle, a key upper airway dilator.[4] By antagonizing the a2C-
adrenoceptor, BAY-2925976 is thought to disinhibit noradrenaline release in the central
nervous system, thereby increasing the excitability of hypoglossal motoneurons and
augmenting the activity of the genioglossus muscle to maintain airway patency during sleep.[4]

These application notes provide a summary of the available preclinical in vivo data for BAY-
2925976 and outline the likely experimental protocols used in its evaluation.

Data Presentation
In Vitro and Pharmacokinetic Profile of BAY-2925976
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Parameter Value Species/System Reference

In Vitro Potency

IC50 vs. 02C-

86 nM Cellular Assay [1]
adrenoceptor
Kd for a2C- o

24 nM Binding Assay [1]
adrenoceptor
Pharmacokinetics
Oral Bioavailability ~70% Rats, Dogs, Minipigs [1]
Clearance 1.1-1.6 L/h/kg Rats, Dogs, Minipigs [1]
Caco-2 Permeability )

1:1 In Vitro [1]

Ratio

In Vivo Efficacy in a Pig Model of Obstructive Sleep
Apnea

Administration

Key Findings Duration of Action Reference
Route

Dose-dependently
Intraduodenal reversed upper airway > 390 minutes [1]

collapse.

Intragastric (in o
o ) Maintained open
combination with _
) upper airways for Several hours [1]
intranasal bafrekalant

0.3 ug)

several hours.

Signaling Pathway

The proposed mechanism of action of BAY-2925976 is to enhance the neural stimulation of the
genioglossus muscle, a key muscle in maintaining upper airway patency.
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Caption: Proposed mechanism of action for BAY-2925976 in obstructive sleep apnea.
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Experimental Protocols
Obstructive Sleep Apnea (OSA) Pig Model

This protocol is based on established methods for studying OSA in obese minipigs, which can
spontaneously develop the condition.

Objective: To evaluate the efficacy of BAY-2925976 in reducing the incidence of upper airway
collapse during sleep.

Animals: Adult obese minipigs with a body mass index (BMI) > 48 kg/m 2, which have been
shown to exhibit naturally occurring OSA.

Housing and Acclimatization: Animals are housed in an environment that allows for monitoring
of sleep and respiration. They are acclimated to wearing monitoring equipment.

Surgical Preparation (if required for dosing):

e For intraduodenal administration, a cannula is surgically implanted into the proximal
duodenum. This allows for direct administration of the test compound, bypassing gastric
emptying.

e Animals are allowed to recover fully from surgery before any studies are initiated.
Polysomnography Recording:

o Electroencephalogram (EEG), Electrooculogram (EOG), and Electromyogram (EMG): To
monitor and classify sleep stages (Wake, NREM, REM).

o Respiratory Parameters:

[¢]

Airflow: Measured using a nasal mask or thermistors.

[e]

Respiratory Effort: Measured using thoracic and abdominal belts.

o

Oxygen Saturation (SpO2): Monitored with a pulse oximeter.

[¢]

Snoring: Recorded with a microphone.
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e Genioglossus EMG: To measure the activity of the primary upper airway dilator muscle.
Bipolar intramuscular electrodes are inserted into the genioglossus muscle.

Experimental Procedure:
¢ Acclimate the animal to the recording setup.

o Record baseline polysomnography data for a defined period to establish the frequency of
apneas and hypopneas.

o Administer BAY-2925976 or vehicle. For dose-response studies, different doses are
administered on separate days with an adequate washout period.

o Intraduodenal Administration: The compound is dissolved in a suitable vehicle and infused
through the duodenal cannula.

» Continuously record polysomnography data for at least 8 hours post-administration.

» Analyze the data to determine the apnea-hypopnea index (AHI), duration and frequency of
apneas/hypopneas, and changes in oxygen saturation in the different sleep stages.

Logical Workflow for the OSA Pig Model Study:

Animal Preparation Experimental Phase

Administer BAY-2925976 Post-Dose Polysomnography
Baseline Polysomnography T 58 hours)

Click to download full resolution via product page

Caption: Workflow for evaluating BAY-2925976 in an obstructive sleep apnea pig model.

Genioglossus Muscle Electromyography (EMG)

Objective: To quantify the effect of BAY-2925976 on the activity of the genioglossus muscle.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15544760/docs?utm_src=pdf-body#application-notes-and-protocols-for-in-vivo-studies-of-bay-2925976
https://www.benchchem.com/product/b15544760/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-in-vivo-studies-of-bay-2925976
https://www.benchchem.com/product/b15544760/docs?utm_src=pdf-body#application-notes-and-protocols-for-in-vivo-studies-of-bay-2925976
https://www.benchchem.com/product/b15544760/docs?utm_src=pdf-body#application-notes-and-protocols-for-in-vivo-studies-of-bay-2925976
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Procedure:

o Electrode Placement: Fine-wire bipolar electrodes are inserted into the body of the
genioglossus muscle. Placement is guided by anatomical landmarks and confirmed by
observing EMG activity during tongue protrusion.

» Signal Acquisition: The EMG signal is amplified, band-pass filtered (e.g., 100-1000 Hz), and
digitized.

o Data Analysis:
o The raw EMG signal is rectified and integrated.
o Tonic Activity: The average EMG activity during the expiratory phase of respiration.

o Phasic (Inspiratory) Activity: The peak EMG activity during the inspiratory phase, with the
tonic activity subtracted.

o The effects of BAY-2925976 are quantified by comparing the tonic and phasic EMG
activity before and after drug administration.

Combination Study with Bafrekalant

Objective: To assess the synergistic or additive effects of BAY-2925976 (an a2C-adrenoceptor
antagonist) and bafrekalant (a TASK channel blocker) on upper airway patency.

Procedure:
o Follow the general protocol for the OSA pig model.

o Administer BAY-2925976 via the intragastric route (e.g., through a gavage tube or the
duodenal cannula).

» At a specified time relative to the BAY-2925976 administration, administer bafrekalant (0.3
Mg) intranasally.

» Monitor polysomnography and genioglossus EMG as described above to evaluate the
combined effect on OSA parameters.
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Pharmacokinetic (PK) Studies

Objective: To determine the pharmacokinetic profile of BAY-2925976 in relevant animal species

(rats, dogs, minipigs).

Procedure:

Dosing: Administer a single dose of BAY-2925976 via the intended clinical route (oral) and
intravenously (to determine bioavailability).

Blood Sampling: Collect serial blood samples at predefined time points (e.g., pre-dose, 0.25,
0.5,1, 2,4,6, 8, 12, and 24 hours post-dose).

Plasma Analysis:
o Process blood samples to obtain plasma.

o Analyze plasma concentrations of BAY-2925976 using a validated analytical method (e.g.,
LC-MS/MS).

Data Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax,

Tmax, AUC, half-life, clearance, and oral bioavailability.

Safety Pharmacology

During the in vivo efficacy studies in the pig model, key safety parameters were monitored.

e Cardiovascular: Heart rate and blood pressure were monitored continuously. The available
data indicates that BAY-2925976 did not cause an increase in heart rate or blood pressure in
the OSA pig model.[1]

Conclusion

The preclinical data for BAY-2925976 suggest that it is a promising candidate for the treatment
of obstructive sleep apnea. The in vivo studies in a pig model of OSA have demonstrated its
ability to reverse upper airway collapse and enhance genioglossus muscle activity, consistent
with its mechanism of action as an a2C-adrenoceptor antagonist. The protocols outlined above
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provide a framework for the continued investigation of BAY-2925976 and similar compounds in
this therapeutic area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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